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Compound of Interest

Compound Name: Aniline-d5

Cat. No.: B030001 Get Quote

Essential Guide to Handling Aniline-d5
This guide provides immediate, essential safety and logistical information for the handling of

Aniline-d5 in a laboratory setting. It is intended for researchers, scientists, and drug

development professionals to ensure safe operational procedures and proper disposal.

Hazard Identification and Exposure Limits
Aniline-d5 is classified as a hazardous substance. It is toxic if swallowed, inhaled, or in contact

with skin, and can cause serious eye damage.[1][2] It is also suspected of causing genetic

defects and cancer.[1][2] All work with Aniline-d5 should be conducted with extreme caution

and appropriate engineering controls.
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Agency Exposure Limit Type Value

OSHA

PEL (Permissible Exposure

Limit) - TWA (8-hour Time-

Weighted Average)

5 ppm (19 mg/m³)[3][4]

ACGIH

TLV (Threshold Limit Value) -

TWA (8-hour Time-Weighted

Average)

2 ppm (7.6 mg/m³)[3][4]

NIOSH
REL (Recommended Exposure

Limit) - TWA (up to 10-hour)

Reduce exposure to the lowest

feasible concentration[4]

IDLH
Immediately Dangerous to Life

or Health
100 ppm

Note: Aniline can be absorbed through the skin, so air levels alone may not accurately reflect

total exposure.[5]

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach is crucial for safely handling Aniline-d5.

Preparation
Risk Assessment: Conduct a thorough risk assessment for the specific experiment.

Engineering Controls: All work with Aniline-d5 must be performed in a properly functioning

chemical fume hood or a glove box.[3] Ensure safety shower and eyewash stations are

easily accessible.[3]

Personal Protective Equipment (PPE): Before entering the designated handling area, don all

required PPE. (See table below for details).

Spill Kit: Ensure a chemical spill kit appropriate for organic amines is readily available.[6]
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Dispensing: Handle the compound exclusively within a chemical fume hood.[6] Use a syringe

or pipette for liquid transfers to minimize the risk of spills.[6]

Heating: Avoid using an open flame for heating.[6] A heating mantle, water bath, or oil bath

with temperature control is recommended.[6]

Storage: Store Aniline-d5 in a cool, dry, and well-ventilated area in a tightly sealed, properly

labeled container.[1][6] It should be protected from light and moisture and stored away from

incompatible materials such as oxidizing agents and strong acids.[3][6]
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PPE Category Item Specifications

Hand Protection Chemical-resistant gloves

Nitrile gloves may be sufficient

for short-term use, but it is

crucial to check with the glove

manufacturer for compatibility

and breakthrough times.[3] For

extended operations or direct

contact, butyl, neoprene, or

Viton gloves are

recommended.[7] Double

gloving is advisable.[6]

Eye and Face Protection Safety goggles and face shield

Use chemical splash goggles

that provide a complete seal

around the eyes. A face shield

should be worn in conjunction

with goggles, especially when

there is a risk of splashing.[6]

Body Protection
Laboratory coat and chemical-

resistant apron

A flame-retardant lab coat

should be worn and fully

buttoned.[6] For procedures

with a higher risk of splashing,

a chemical-resistant apron is

also required.[6]

Respiratory Protection Respirator

All handling should occur in a

certified chemical fume hood to

avoid vapor inhalation.[6] If a

fume hood is not available or

during a spill, a full-face

respirator with organic vapor

cartridges is necessary.[6]

Foot Protection Closed-toe shoes

Chemical-resistant, closed-toe

shoes must be worn in the

laboratory at all times.[6]
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Emergency Procedures
Spill Management

Small Spills: If you are trained, you can clean up a small spill.[3] Wear appropriate PPE and

use an inert absorbent material like vermiculite, sand, or earth to contain the spill.[1][3]

Collect the material in a suitable, closed container for disposal.[1]

Large Spills: If a large spill occurs, or if a spill happens outside of a fume hood, evacuate the

area immediately and contact your institution's Environmental Health and Safety (EHS) office

or emergency services.[3]

First Aid
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if present and easy to do. Seek immediate medical attention.[1][3]

Skin Contact: Remove contaminated clothing and shoes immediately.[3] Wash the affected

skin with plenty of soap and water.[8] Seek medical attention.[3]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[3][8]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Call a physician

immediately.[3][8]

Disposal Plan
Aniline-d5 and any contaminated materials must be disposed of as hazardous waste.

Liquid Waste: Collect all liquid waste containing Aniline-d5 in a tightly closed, properly

labeled hazardous waste container.[3]

Solid Waste: Contaminated solid waste, such as gloves, pipette tips, and paper towels, must

be collected in a separate, clearly labeled hazardous waste bag.[6]

Container Disposal: Empty containers may retain product residue and should be treated as

hazardous waste. Do not reuse empty containers.[9]
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Waste Storage: Store waste containers in a designated satellite accumulation area within the

laboratory, away from general work areas and incompatible materials.[6][7]

Disposal Method: Contact your institution's EHS office for waste pickup and disposal.[3] Do

not dispose of Aniline-d5 waste down the drain or in the regular trash.[7]
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Workflow for the Safe Handling and Disposal of Aniline-d5
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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